Cas no 874594-53-3 (3-(dimethylsulfamoyl)-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide)

• Product Name: 3-(dimethylsulfamoyl)-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide
• CAS No: 874594-53-3
• MF: C₁₅H₂₂N₂O₅S₂
• MW: 374.475581645966
• CID: 6208721
• PubChem ID: 16348852
• Update Time: 2025-07-21

3-(dimethylsulfamoyl)-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylsulfamoyl)-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide
• 3-(dimethylsulfamoyl)-N-methyl-N-(3-methyl-1,1-dioxothiolan-3-yl)benzamide
• Z131022458
• F2545-0437
• SR-01000022111
• 3-(N,N-dimethylsulfamoyl)-N-methyl-N-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)benzamide
• AKOS001177556
• 874594-53-3
• AKOS016894646
• SR-01000022111-1

• Inchi： 1S/C15H22N2O5S2/c1-15(8-9-23(19,20)11-15)17(4)14(18)12-6-5-7-13(10-12)24(21,22)16(2)3/h5-7,10H,8-9,11H2,1-4H3
• InChI Key： PGWHJKMPOZAFFZ-UHFFFAOYSA-N
• SMILES： S1(CCC(C)(C1)N(C(C1C=CC=C(C=1)S(N(C)C)(=O)=O)=O)C)(=O)=O

Computed Properties

• Exact Mass: 374.09701415g/mol
• Monoisotopic Mass: 374.09701415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 109Ų

Additional information on 3-(dimethylsulfamoyl)-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide

Comprehensive Overview of 3-(Dimethylsulfamoyl)-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide (CAS No. 874594-53-3)

3-(Dimethylsulfamoyl)-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide, with the CAS number 874594-53-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonamide and thiolane functional groups, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and binding affinities, which make it a candidate for targeting specific enzymes or receptors.

The structural complexity of 3-(dimethylsulfamoyl)-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide highlights its versatility in synthetic chemistry. The presence of both dimethylsulfamoyl and 1,1-dioxo-1lambda6-thiolan moieties contributes to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have focused on optimizing its synthesis to improve yield and purity, addressing common challenges such as regioselectivity and stereochemical control.

In the context of current trends, this compound aligns with the growing demand for small-molecule modulators in therapeutic development. With the rise of precision medicine and targeted therapies, researchers are increasingly investigating compounds like 874594-53-3 for their potential to modulate disease pathways with high specificity. Searches for terms such as "sulfonamide derivatives in drug design" and "thiolane-based bioactive compounds" reflect this interest, underscoring the relevance of this molecule in contemporary research.

Another area of exploration is the compound's potential role in neuropharmacology. Preliminary studies suggest that its structural features may interact with neurotransmitter receptors, sparking curiosity about its applicability in neurological disorders. This aligns with frequent search queries like "sulfonamides and CNS drug development", indicating a broader interest in such compounds for brain-related applications.

From a technical standpoint, the characterization of 3-(dimethylsulfamoyl)-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide involves advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for confirming its molecular structure and purity, which are essential for reproducible research outcomes. The compound's CAS registry number 874594-53-3 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as hazardous, standard laboratory precautions should be observed to ensure safe handling. This includes the use of personal protective equipment (PPE) and proper ventilation, topics frequently searched by laboratory professionals under terms like "safe handling of sulfonamide derivatives".

In summary, 3-(dimethylsulfamoyl)-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide (CAS 874594-53-3) represents a compelling subject of study in modern chemistry and pharmacology. Its multifaceted applications, from drug discovery to neuropharmacology, position it as a molecule of significant scientific and industrial interest. As research progresses, this compound may unlock new possibilities in the development of next-generation therapeutics.